Cas no 1837-73-6 ((1-Isocyanatoethyl)benzene)

(1-Isocyanatoethyl)benzene structure
(1-Isocyanatoethyl)benzene structure
Product Name:(1-Isocyanatoethyl)benzene
CAS No:1837-73-6
MF:C9H9NO
MW:147.173862218857
MDL:MFCD06739387
CID:158093
PubChem ID:85760
Update Time:2025-04-19

(1-Isocyanatoethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,(1-isocyanatoethyl)-
    • (1-Isocyanatoethyl)benzene
    • alpha-methylbenzyl isocyanate
    • JJSCUXAFAJEQGB-UHFFFAOYSA-N
    • AKOS000313102
    • (1-Isocyanato-ethyl)-benzene
    • AB00191
    • FT-0605080
    • JJSCUXAFAJEQGB-UHFFFAOYSA-
    • LS-13601
    • Methyl benzylisocyanate
    • (+/-)-1-phenylethyl isocyanate
    • 1837-73-6
    • FT-0605198
    • EINECS 238-698-6
    • BCP11253
    • MFCD06739387
    • 1-phenylethylisocyanate
    • MFCD00002036
    • R-(+)-alpha-Methylbenzyl isocyanate
    • EINECS 251-485-2
    • EN300-230432
    • S-(-)-alpha-Methylbenzyl isocyanate
    • Benzene, (1-isocyanatoethyl)-
    • alpha-methylbenzylisocyanate
    • AB02484
    • 1-isocyanatoethylbenzene
    • SCHEMBL6583
    • SY026037
    • (S)-1-phenylethyl isocyanate
    • InChI=1/C9H9NO/c1-8(10-7-11)9-5-3-2-4-6-9/h2-6,8H,1H3
    • (S)-(-)-?-Methylbenzyl Isocyanate
    • DTXSID30932845
    • MDL: MFCD06739387
    • Inchi: 1S/C9H9NO/c1-8(10-7-11)9-5-3-2-4-6-9/h2-6,8H,1H3
    • InChI Key: JJSCUXAFAJEQGB-UHFFFAOYSA-N
    • SMILES: O=C=NC(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 147.06847
  • Monoisotopic Mass: 147.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29.4A^2

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 204.1±19.0 °C at 760 mmHg
  • Flash Point: 65.6±0.0 °C
  • PSA: 29.43
  • Vapor Pressure: 0.3±0.4 mmHg at 25°C

(1-Isocyanatoethyl)benzene Pricemore >>

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